2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
• InChI: InChI=1S/C17H15Cl2NO4/c1-10(24-14-4-2-11(18)8-13(14)19)17(21)20-12-3-5-15-16(9-12)23-7-6-22-15/h2-5,8-10H,6-7H2,1H3,(H,20,21)
• InChI Key: CBCDPIKERPYHSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)OCCO2)OC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide, also known as dicamba, is a selective herbicide that is widely used in agriculture to control broadleaf weeds. The chemical structure of dicamba consists of a phenoxy group, a benzodioxin ring, and a propanamide group. The herbicide was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

Dicamba works by disrupting the normal growth and development of plants. The herbicide is absorbed by the leaves and stems of plants and then translocated to the growing points, where it interferes with the production of auxins, which are plant hormones that regulate growth and development. This interference leads to abnormal growth, twisting, and eventual death of the plant.
Biochemical and Physiological Effects
Dicamba has been shown to have a range of biochemical and physiological effects on plants. The herbicide has been shown to inhibit the activity of key enzymes involved in the biosynthesis of auxins, which leads to a decrease in auxin levels and subsequent disruption of plant growth and development. Dicamba has also been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and damage to plant cells.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in laboratory experiments. The herbicide is relatively inexpensive and readily available, making it a cost-effective option for researchers. Dicamba is also highly effective at controlling broadleaf weeds, which makes it a useful tool for studying the effects of herbicides on plant growth and development. However, 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide can be toxic to some plant species at high concentrations, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide. One area of research is the development of 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide-resistant crops, which would allow for more effective weed control without the risk of damage to the crop. Another area of research is the development of new herbicides that target different pathways in plant growth and development. Finally, there is a need for more research on the environmental impacts of 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide use, including the potential for off-target movement and impact on non-target species.

Synthesis Methods

Dicamba can be synthesized through several methods, including the reaction of 2,4-dichlorophenol with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid, followed by the reaction with thionyl chloride and then with propionyl chloride. Alternatively, 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide can be synthesized through the reaction of 2,4-dichlorophenol with 2,3-dihydro-1,4-benzodioxin-6-amine, followed by the reaction with propionyl chloride.

Scientific Research Applications

Dicamba has been extensively studied for its use as a herbicide in agriculture. The herbicide has been shown to be effective in controlling a wide range of broadleaf weeds, including glyphosate-resistant weeds. Dicamba is commonly used in combination with other herbicides, such as glyphosate, to provide a broader spectrum of weed control.